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Compound of Interest

2-((2-
Compound Name:

Cyclohexylethyl)amino)adenosine

Cat. No.: B054824

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-((2-

Cyclohexylethyl)amino)adenosine. Adherence to these protocols is essential for ensuring a
safe laboratory environment.

Hazard Identification and Personal Protective Equipment

2-((2-Cyclohexylethyl)amino)adenosine is classified with several hazards, necessitating the
use of appropriate personal protective equipment (PPE). The compound is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.
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Hazard Statement

GHS Classification

Recommended Personal
Protective Equipment
(PPE)

Harmful if swallowed

Acute toxicity, Oral (Category
4)

Wear protective gloves, eye
protection (safety glasses with
side-shields or goggles), and a

lab coat.

Causes skin irritation

Skin irritation (Category 2)

Impervious gloves (consult
glove manufacturer for specific
material compatibility) and a
lab coat are required.
Immediately remove

contaminated clothing.

Causes serious eye irritation

Eye irritation (Category 2A)

Wear safety glasses with side-
shields or chemical safety
goggles. A face shield may be

appropriate for splash hazards.

May cause respiratory irritation

Specific target organ toxicity -
single exposure (Category 3),

Respiratory system

Use only in a well-ventilated
area, such as a chemical fume
hood. If dusts are generated, a
NIOSH-approved particulate
respirator should be used.
Avoid breathing dust, fumes,
gas, mist, vapors, or spray. In
case of insufficient ventilation,
wear suitable respiratory
equipment. For emergency
situations, a self-contained
breathing apparatus is

necessary.

Operational Plan: Step-by-Step Handling Procedures

1. Preparation:
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Engineering Controls: All work with 2-((2-Cyclohexylethyl)amino)adenosine should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

PPE Donning: Before handling the compound, put on all required PPE as specified in the
table above: a lab coat, impervious gloves, and safety glasses or goggles.

Material Preparation: Weigh the solid compound carefully within the fume hood to avoid
generating dust.

. Handling and Use:
Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1]

Solution Preparation: If preparing solutions, add the solid to the solvent slowly to prevent
splashing.

General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands and face
thoroughly after handling the substance. Apply preventive skin protection.

. Spill and Emergency Procedures:

Small Spills: For small spills of the solid, carefully sweep or scoop up the material and place
it in a designated, labeled waste container. Avoid generating dust. Clean the spill area with
an appropriate solvent and then wash with soap and water.

Large Spills: Evacuate the area. If safe to do so, contain the spill. Do not allow the product to
enter drains. Suppress dust with a water spray jet if necessary. Wear appropriate respiratory
protection and chemical-resistant clothing during cleanup.

First Aid:

o If Swallowed: Rinse mouth with water. Call a POISON CENTER or doctor if you feel

unwell.

o If on Skin: Immediately wash with plenty of soap and water. Remove contaminated
clothing.
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o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention from an
ophthalmologist.

o If Inhaled: Move the person to fresh air and keep them comfortable for breathing.

Disposal Plan

All waste containing 2-((2-Cyclohexylethyl)amino)adenosine, including empty containers,
contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical
waste.

o Waste Collection: Collect all waste in clearly labeled, sealed containers.

» Disposal Regulations: Dispose of the waste in accordance with all local, state, and federal
regulations. Do not dispose of it down the drain or in the regular trash. Contact your
institution's environmental health and safety department for specific disposal procedures.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 2-((2-
Cyclohexylethyl)amino)adenosine in a laboratory setting.

Caption: Workflow for handling 2-((2-Cyclohexylethyl)amino)adenosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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